Cas no 1523572-02-2 (2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate)

• Product Name: 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate
• CAS No: 1523572-02-2
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• MDL: MFCD19982773
• CID: 2093584
• PubChem ID: 56962204
• Update Time: 2025-07-21

2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroacetic acid compound with 2-azaspiro[3.3]heptane-6-carboxylic acid (1:1)
• 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate
• 2-Azaspiro[3.3]heptane-6-carboxylic acid TFA salt
• 2-Azaspiro[3.3]heptane-6-carboxylicacid trifluoroacetate
• SB21660
• PC405006
• AK158323
• ST1070409
• 2-AZASPIRO[3.3]HEPTANE-6-CARBOXYLIC ACID TFA
• 2-azaspiro[3.3]heptane-6-carboxylic acid; trifluoroacetic acid
• 2-Azaspiro[3.3
• 2,2,2-Trifluoroaceticacidcompoundwith2-azaspiro[3.3]heptane-6-carboxylicacid(1:1)
• 2-Azaspiro[3.3]heptane-6-carboxylic Acid Trifluoroacetic Acid
• AKOS024258992
• YKC57202
• NNXOMHNQSWSFNN-UHFFFAOYSA-N
• MFCD19982773
• SCHEMBL21063454
• 2-azaspiro[3.3]heptane-6-carboxylic acid;2,2,2-trifluoroacetic acid
• XWB25257
• AS-34908
• SY098022
• 2-Azaspiro[3.3]heptane-6-carboxylic acid hcl 95+%
• 1523572-02-2

• MDL： MFCD19982773
• Inchi： 1S/C7H11NO2.C2HF3O2/c9-6(10)5-1-7(2-5)3-8-4-7;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10);(H,6,7)
• InChI Key： NNXOMHNQSWSFNN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate

Introduction to 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate (CAS No. 1523572-02-2)

2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate, identified by the chemical identifier CAS No. 1523572-02-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate consists of a spirocyclic framework composed of a seven-membered azacycloalkane ring fused with a cyclohexane ring. This spirocyclic arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of a carboxylic acid moiety at the 6-position and a trifluoroacetate group further enhances its chemical diversity and reactivity, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and interact with biological targets in complex ways. The azaspiro structure of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate has been explored as a potential lead compound for various therapeutic applications, including central nervous system (CNS) disorders, inflammation, and cancer.

One of the most compelling aspects of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate is its potential as a scaffold for drug discovery. The spirocyclic core provides a unique three-dimensional shape that can be optimized to fit specific binding pockets on biological targets. Additionally, the presence of functional groups such as the carboxylic acid and trifluoroacetate allows for further derivatization, enabling chemists to explore a wide range of chemical space.

Recent studies have highlighted the biological activity of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate and its derivatives. For instance, researchers have demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings suggest that 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate could be a promising starting point for the development of novel anti-inflammatory agents.

The trifluoroacetate group in the molecule is particularly noteworthy, as it can influence both the solubility and bioavailability of the compound. Trifluoromethyl groups are known to enhance metabolic stability and binding affinity, making them valuable in drug design. The incorporation of this group into 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate may contribute to its potential as a lead compound for pharmaceutical development.

Another area of interest is the potential application of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate in oncology research. Preliminary studies have shown that derivatives of this compound can interact with specific proteins involved in cancer cell proliferation and survival. These interactions could potentially lead to the development of new anticancer therapies targeting these pathways.

The synthesis of 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and high yield. However, advances in synthetic methodologies have made it increasingly feasible to access complex spirocyclic structures like this one.

In conclusion, 2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate (CAS No. 1523572-02-2) is a compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its biological activity, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, including inflammation and cancer.